Cas no 882409-43-0 (1H-Inden-1-ol, 2,3-dihydro-4-methyl-, (1R)-)

1H-Inden-1-ol, 2,3-dihydro-4-methyl-, (1R)- is a chiral indanol derivative characterized by its stereospecific (1R) configuration and methyl substitution at the 4-position. This compound serves as a valuable intermediate in asymmetric synthesis and pharmaceutical applications due to its rigid indane framework and hydroxyl functionality, which enable selective derivatization. Its defined stereochemistry makes it particularly useful for producing enantiomerically pure compounds, such as ligands or bioactive molecules. The structural stability of the indane core further enhances its utility in complex synthetic routes. This product is typically supplied with high chemical and optical purity, ensuring reproducibility in research and industrial processes.

1H-Inden-1-ol, 2,3-dihydro-4-methyl-, (1R)- structure

882409-43-0 structure

Product Name:1H-Inden-1-ol, 2,3-dihydro-4-methyl-, (1R)-

CAS No:882409-43-0

MF:C₁₀H₁₂O

MW:148.201683044434

CID:4287013

PubChem ID:11629630

Update Time:2025-10-31

1H-Inden-1-ol, 2,3-dihydro-4-methyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

- 1H-Inden-1-ol, 2,3-dihydro-4-methyl-, (1R)-
- (+/-)-(R)-4-Methyl-1-indalol
- SCHEMBL1151022
- (1R)-2,3-Dihydro-4-methyl-1H-inden-1-ol
- CHEMBL202751
- BDBM50183601
- (r)-4-methyl-indan-1-ol
- JTUTZTVFJIHGGX-SNVBAGLBSA-N
- DTXSID601277844
- 882409-43-0
- Inchi： 1S/C10H12O/c1-7-3-2-4-9-8(7)5-6-10(9)11/h2-4,10-11H,5-6H2,1H3/t10-/m1/s1
- InChI Key： JTUTZTVFJIHGGX-SNVBAGLBSA-N
- SMILES： O[C@H]1C2C=CC=C(C)C=2CC1

Computed Properties

Exact Mass: 148.088815002Da
Monoisotopic Mass: 148.088815002Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 20.2Å²

1H-Inden-1-ol, 2,3-dihydro-4-methyl-, (1R)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	BBV-39732119-1.0g	(1R)-4-methyl-2,3-dihydro-1H-inden-1-ol	882409-43-0	95%	1.0g	$0.0	2022-12-08

1H-Inden-1-ol, 2,3-dihydro-4-methyl-, (1R)- Related Literature

1. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
2. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
3. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
5. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300

Additional information on 1H-Inden-1-ol, 2,3-dihydro-4-methyl-, (1R)-

Compound CAS No 882409-43-0: 1H-Inden-1-ol, 2,3-dihydro-4-methyl-, (1R)-

The compound with CAS No 882409-43-0, also known as 1H-inden-1-ol, 2,3-dihydro-4-methyl-, (1R)-, is a structurally unique organic molecule that has garnered attention in various scientific and industrial applications. This compound belongs to the class of dihydroindenols, which are derivatives of indene with hydroxyl groups and methyl substitutions. The (1R) configuration indicates a specific stereochemistry at the first carbon atom of the indene ring system.

Recent studies have highlighted the potential of 1H-inden-1-ol, 2,3-dihydro-4-methyl-, (1R)- in the field of materials science, particularly in the synthesis of advanced polymers and high-performance materials. Researchers have explored its role as a building block for constructing complex molecular architectures due to its versatile functional groups and rigid bicyclic framework.

In terms of synthesis, this compound can be prepared via various routes, including catalytic hydrogenation and enantioselective reductions. The use of transition metal catalysts has been shown to enhance the efficiency and selectivity of these reactions, making it possible to obtain high yields of the desired enantiomer ((R)-configured product). These advancements have been documented in recent publications from leading research institutions.

The biological activity of CAS No 882409-43-0 has also been a subject of interest in pharmacological studies. Preclinical data suggest that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. However, further research is required to fully understand its pharmacokinetics and bioavailability.

From an environmental standpoint, the compound's biodegradability and eco-toxicological profile have been evaluated under controlled laboratory conditions. These studies indicate that it poses minimal risk to aquatic ecosystems when used responsibly within recommended limits.

In conclusion, 1H-inden-1-ol, 2,3-dihydro-4-methyl-, (1R)- is a versatile compound with promising applications across multiple disciplines. Its unique structure and stereochemical properties make it a valuable tool in both academic research and industrial processes.